Cas no 94313-99-2 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester)

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester structure
94313-99-2 structure
Product Name:4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester
CAS No:94313-99-2
MF:C21H36N2O4
MW:380.521546363831
CID:807311
PubChem ID:216233
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, hexadecyl ester
    • hexadecyl 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylate
    • hexadecyl 2,4-dioxo-1H-pyrimidine-6-carboxylate
    • 94313-99-2
    • EINECS 304-999-7
    • NS00040383
    • DTXSID70241423
    • SCHEMBL7183176
    • Inchi: 1S/C21H36N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-20(25)18-17-19(24)23-21(26)22-18/h17H,2-16H2,1H3,(H2,22,23,24,26)
    • InChI Key: GKFRQFYVSXXTFY-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(NC(N1)=O)=O)=O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 380.26750763g/mol
  • Monoisotopic Mass: 380.26750763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 84.5Ų
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